Cas no 1061223-45-7 ((4-Fluoro-2-(hydroxymethyl)phenyl)boronic acid)

• Product Name: (4-Fluoro-2-(hydroxymethyl)phenyl)boronic acid
• CAS No: 1061223-45-7
• MF: C₇H₈BFO₃
• MW: 169.946025848389
• MDL: MFCD22205750
• CID: 1024597
• PubChem ID: 24964133
• Update Time: 2025-10-29

(4-Fluoro-2-(hydroxymethyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-Fluoro-2-(hydroxymethyl)phenyl)boronic acid
• [4-Fluoro-2-(hydroxymethyl)phenyl]boronic acid
• 4-Fluoro-2-(hydroxymethyl)phenylboronic acid
• ACMC-2098ir
• AK-93590
• AM90013
• ANW-15313
• CTK8A9120
• SureCN456808
• WDCNOFNVHZOFOW-UHFFFAOYSA-N
• FCH1614141
• PC412424
• 4-fluoro-2-hydroxymethylphenylboronic acid
• Fluoro-2-(hydroxymethyl)phenyl]boronic acid
• AX8230973
• ST24020560
• Z6840
• A848971
• AC-31224
• DS-17860
• N12482
• CS-0043782
• 1061223-45-7
• DTXSID30648090
• AKOS015999538
• (4-Fluoro-2-(hydroxymethyl)phenyl)boronicacid
• MFCD22205750
• 4-fluoro-2-(hydroxymethyl)phenyl)boronic acid
• SY031606
• DB-184823
• SCHEMBL456808
• B-[4-Fluoro-2-(hydroxymethyl)phenyl]boronic Acid;

• MDL： MFCD22205750
• Inchi： 1S/C7H8BFO3/c9-6-1-2-7(8(11)12)5(3-6)4-10/h1-3,10-12H,4H2
• InChI Key： WDCNOFNVHZOFOW-UHFFFAOYSA-N
• SMILES： FC1C=CC(B(O)O)=C(C=1)CO

Computed Properties

• Exact Mass: 170.05500
• Monoisotopic Mass: 170.0550524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.7

Experimental Properties

• PSA: 60.69000
• LogP: -1.00220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on (4-Fluoro-2-(hydroxymethyl)phenyl)boronic acid

Introduction to (4-Fluoro-2-(hydroxymethyl)phenyl)boronic Acid (CAS No. 1061223-45-7)

(4-Fluoro-2-(hydroxymethyl)phenyl)boronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1061223-45-7, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of a fluoro substituent and a hydroxymethyl group, make it a valuable building block for designing novel therapeutic agents.

The< strong>fluoro atom in the molecule imparts unique electronic and steric properties, which can influence the binding affinity and metabolic stability of the resulting drug candidates. This characteristic has made (4-fluoro-2-(hydroxymethyl)phenyl)boronic acid a popular choice for medicinal chemists seeking to develop compounds with enhanced pharmacological profiles. Additionally, the hydroxymethyl group provides a versatile handle for further functionalization, allowing for the exploration of diverse chemical modifications.

In recent years, there has been growing interest in the use of boronic acids as pharmacophores due to their ability to form stable complexes with various biological targets. Boronic acids are particularly well-known for their role in protease inhibition, where they can act as transition-state analogs. The< strong>(4-fluoro-2-(hydroxymethyl)phenyl)boronic acid derivative has been explored in several research studies as a potential scaffold for developing inhibitors targeting specific enzymes involved in diseases such as cancer and inflammation.

One of the most notable applications of this compound has been in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases. The< strong>fluoro substituent in (4-fluoro-2-(hydroxymethyl)phenyl)boronic acid has been shown to enhance the binding affinity to kinase active sites, making it an attractive candidate for drug design. Several preclinical studies have demonstrated promising results using derivatives of this compound in animal models, highlighting its potential as a therapeutic agent.

The< strong>hydroxymethyl group in the molecule also offers opportunities for further chemical modifications, enabling the synthesis of more complex derivatives with tailored properties. For instance, it can be oxidized to form aldehydes or reduced to form alcohols, providing multiple pathways for structural diversification. This flexibility has allowed researchers to explore various analogs and optimize their pharmacokinetic and pharmacodynamic properties.

Another area where (4-fluoro-2-(hydroxymethyl)phenyl)boronic acid has shown promise is in the field of antibody-drug conjugates (ADCs). ADCs are a class of targeted cancer therapies that combine monoclonal antibodies with cytotoxic payloads. Boronic acids have been used as linker molecules in ADCs due to their stability and ability to undergo cleavage under specific conditions. The incorporation of this compound into ADC formulations has led to improved drug delivery and enhanced therapeutic efficacy.

The synthesis of (4-fluoro-2-(hydroxymethyl)phenyl)boronic acid involves multi-step organic reactions, typically starting from readily available aromatic precursors. The introduction of the< strong>fluoro atom is often achieved through halogen exchange reactions or direct fluorination techniques, while the< strong>hydroxymethyl group can be introduced via reduction or hydroboration reactions. These synthetic strategies have been optimized over time to ensure high yields and purity, making the compound accessible for further applications.

In conclusion, (4-fluoro-2-(hydroxymethyl)phenyl)boronic acid (CAS No. 1061223-45-7) is a versatile and valuable intermediate in pharmaceutical research. Its unique structural features, including the presence of a< strong>fluoro substituent and a< strong>hydroxymethyl group, make it an excellent candidate for designing novel therapeutic agents. The compound has shown promising results in various preclinical studies, particularly in the development of kinase inhibitors and antibody-drug conjugates. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.